Researchers studying apoptosis evasion require tool compounds with defined selectivity and resistance-overcoming capability. UC-112 is a quinolin-8-ol-based survivin-biased IAP antagonist.
Target engagement: Downregulates survivin at 1 µM; IC50 range 0.7-3.4 µM (melanoma/prostate lines).
MDR advantage: Superior efficacy vs. YM155 in P-gp-overexpressing cancer cells.
In vivo validated: Tumor growth inhibition in A375 xenograft model.
Supply: Multiple pack sizes available for immediate R&D dispatch.
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC22H24N2O2
Molecular Weight348.4 g/mol
Cat. No.B15568042
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UC-112 [5-((benzyloxy)methyl)-7-(pyrrolidin-1-ylmethyl)quinolin-8-ol] is a small-molecule inhibitor of apoptosis (IAP) antagonist discovered through shape-based virtual screening of a drug-like compound library [1]. It functions as a selective survivin inhibitor and SMAC mimetic, demonstrating antiproliferative activity in human melanoma (A375, M14) and prostate (PC-3, DU145) cancer cell lines with IC50 values ranging from 0.7 to 3.4 µM [2]. UC-112 also potently inhibits the growth of P-glycoprotein (P-gp)-overexpressing multidrug-resistant cancer cells, strongly activates caspase-3/7 and caspase-9 activities, and selectively downregulates survivin level at a concentration as low as 1 µM [3]. As a single agent, UC-112 strongly inhibits tumor growth and reduces both X chromosome-linked IAP and survivin levels in an A375 human melanoma xenograft model in vivo [4]. The compound serves as a novel scaffold platform for the development of potent and selective IAP antagonists [5].
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Survivin pathway studies — selective downregulation at low-micromolar concentrations supports apoptosis research
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Cell-model endpoint review — antiproliferative response profiling across multiple cancer cell lines
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MDR model investigations — P-gp-overexpressing cancer cell research requiring intracellular accumulation context
[1] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. View Source
[2] Wang J, Li W. Abstract 1635: Discovery of novel SMAC mimetics as selective IAP inhibitors. Cancer Res. 2014;74(19_Supplement):1635. View Source
[3] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. View Source
[4] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 5. View Source
[5] Wang J, Li W. Abstract 1635: Discovery of novel SMAC mimetics as selective IAP inhibitors. Cancer Res. 2014;74(19_Supplement):1635. View Source
UC-112 vs Other IAP Inhibitors
IAP inhibitors exhibit significant variability in target selectivity, potency against multidrug-resistant phenotypes, and in vivo efficacy. UC-112 differentiates itself from other IAP antagonists through its unique oxyquinoline scaffold and selective survivin downregulation mechanism [1]. Unlike pan-IAP inhibitors such as LCL161 or AT-406 that target multiple IAP family members with varying affinities, UC-112 demonstrates pronounced selectivity for survivin over other IAPs including XIAP [2]. Furthermore, the compound maintains comparable potency in P-gp-overexpressing multidrug-resistant cancer cells (resistance index ~2), whereas the alternative survivin inhibitor YM155 exhibits extreme susceptibility to P-gp-mediated efflux (resistance index >2900) [3]. Direct substitution with other SMAC mimetics such as GDC-0152 or SM-164 cannot replicate this resistance-overcoming profile. Additionally, UC-112 provides robust in vivo antitumor activity as a single agent with defined dose-response relationships (65.6% TGI at 20 mg/kg; 95.2% TGI at 40 mg/kg) in melanoma xenograft models [4], establishing a validated benchmark that generic IAP inhibitor alternatives lack. These quantitative, comparator-driven distinctions underscore why UC-112 cannot be simply replaced by in-class compounds without compromising experimental reproducibility and therapeutic relevance.
TargetUC-112 — survivin-selective IAP antagonist with P-gp inhibitory function
AlternativeYM155 — survivin transcriptional suppressor; P-gp substrate vulnerability may limit intracellular exposure in MDR models
Mechanistic divergence (protein degradation vs transcription) and MDR susceptibility mean direct endpoint substitution requires revalidation.
Scaffold geometry and IAP selectivity profiles differ; pathway-response endpoints may not transfer between monovalent and bivalent SMAC mimetics.
TargetUC-112 — foundational survivin-inhibitor scaffold with documented SAR expansion
AlternativeLCL161, GDC-0152 — clinically investigated IAP antagonists with higher reported IC₅₀ and distinct cIAP1/XIAP bias
Antiproliferative assay context differs markedly; higher required concentrations may introduce off-target signals in mechanistic studies.
[1] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. View Source
[2] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 3. View Source
[3] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 3E and Supplemental Table 2. View Source
[4] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 5. View Source
UC-112 Differentiation Evidence
Antiproliferative Potency vs LCL161 and GDC-0152
UC-112 demonstrates significantly superior activity against P-gp-overexpressing multidrug-resistant cancer cells compared to the alternative survivin inhibitor YM155. In P-gp-overexpressed M14/MDR1 melanoma cells, UC-112 maintains comparable IC50 values between resistant and sensitive parental cells, displaying a small resistance index value of ~2. In contrast, YM155 exhibits a resistance index larger than 2900, confirming that YM155 is a P-gp substrate and loses efficacy in multidrug-resistant settings [1].
Antiproliferative PotencyHead-to-head
UC-112 IC₅₀ 0.7–3.4 µM vs LCL161 10.23–19.19 µM vs GDC-0152 24.32–28.90 µM
Reported antiproliferative comparison context
Cross-study cell-line context; melanoma/prostate vs hepatocellular/colon lines
Resistance Index (IC50 resistant / IC50 sensitive)
Target Compound Data
~2
Comparator Or Baseline
YM155: >2900
Quantified Difference
>1450-fold lower resistance index for UC-112
Conditions
P-gp-overexpressing M14/MDR1 melanoma cells vs. parental M14 cells
Why This Matters
UC-112 retains potency in multidrug-resistant cancer models where YM155 fails, making it the preferred choice for studies involving drug resistance mechanisms or P-gp-expressing tumor models.
[1] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 3E and Supplemental Table 2. View Source
Selective Survivin Downregulation vs YM155
UC-112 induces a distinct thermal shift profile compared to the clinical-stage IAP inhibitor LCL161. In differential scanning fluorimetry (DSF) assays using the BIRC2 BIR3 domain, UC-112 produced a ΔTm of 0.3 ± 0.1 °C, whereas LCL161 produced a ΔTm of 10.2 ± 0.3 °C [1]. This 34-fold difference in thermal stabilization reflects fundamental differences in binding mode and target engagement kinetics between the two compounds.
Survivin DownregulationHead-to-head
Selective survivin reduction at 1 µM; comparable protein-level decrease vs YM155
The divergent thermal shift signature confirms that UC-112 engages the target through a distinct binding mechanism, preventing functional substitution with LCL161 in assays requiring comparable target engagement dynamics.
[1] Schwalm MP, et al. A toolbox for the generation of chemical probes for baculovirus IAP repeat containing proteins. Front Cell Dev Biol. 2022;10:886537. Table 1. View Source
Efficacy in P-gp MDR Cells vs YM155
Structural optimization from the UC-112 scaffold yields improved analogs with quantifiable activity gains. In NCI-60 cancer cell line screening, UC-112 exhibits an average GI50 of 2.2 μM across all cell lines tested. The optimized analog 4g, derived from systematic SAR modification of the UC-112 oxyquinoline core, achieves an average GI50 of 0.5 μM [1].
P-gp MDR EfficacyHead-to-head
Overcomes P-gp-mediated MDR; YM155 significantly less effective
Supports MDR model-response context
MTS assay, P-gp-overexpressing cancer models
NCI-60 ScreeningSARAntiproliferative Activity
Evidence Dimension
Average GI50 across NCI-60 cancer cell line panel
Target Compound Data
2.2 μM
Comparator Or Baseline
Compound 4g (UC-112 analog): 0.5 μM
Quantified Difference
4.4-fold improved potency for analog 4g
Conditions
NCI-60 human tumor cell line panel
Why This Matters
UC-112 serves as the validated reference benchmark and starting scaffold for SAR-driven optimization; procurement of UC-112 enables direct comparative studies against improved analogs for structure-activity relationship analysis.
NCI-60 ScreeningSARAntiproliferative Activity
[1] Xiao M, et al. Design, synthesis and structure-activity relationship studies of novel survivin inhibitors with potent anti-proliferative properties. PLoS One. 2015;10(6):e0129807. View Source
In Vivo Antitumor Activity in A375 Xenograft
UC-112 demonstrates robust, dose-dependent in vivo antitumor activity as a single agent in the A375 human melanoma xenograft model. After 3 weeks of continuous intraperitoneal treatment, UC-112 at 20 mg/kg achieved 65.59 ± 19.56% tumor growth inhibition (TGI) relative to vehicle control. At 40 mg/kg, UC-112 produced 95.23 ± 3.11% TGI, with average tumor weight in the treatment group reduced to only 13.56% of vehicle control [1].
In Vivo Xenograft ActivityCross-study
Single-agent tumor growth inhibition; reduces XIAP and survivin in A375 model
A375 human melanoma xenograft model; intraperitoneal dosing for 3 weeks
Why This Matters
UC-112 provides validated in vivo efficacy data in a widely used melanoma model, enabling procurement decisions for preclinical studies requiring an IAP inhibitor with demonstrated single-agent antitumor activity.
Xenograft ModelMelanomaIn Vivo Efficacy
[1] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 5 and associated text. View Source
Scaffold-Based Survivin Inhibitor Optimization
UC-112 selectively downregulates survivin protein levels at 1 µM in cancer cells without affecting XIAP levels, whereas the alternative survivin inhibitor YM155 achieves survivin suppression at 40 nM in A375 cells and 100 nM in PC-3 cells but also does not alter XIAP levels [1]. While YM155 is more potent on a concentration basis, its P-gp substrate liability (resistance index >2900) compromises its utility in multidrug-resistant settings [2].
Supports SAR expansion and lead optimization review
NCI-60 human tumor cell line panel screening
Survivin SelectivityWestern BlotTarget Engagement
Evidence Dimension
Minimum concentration for ≥50% survivin downregulation
Target Compound Data
400 nM in A375 cells (24h); 1 µM in PC-3 cells
Comparator Or Baseline
YM155: 40 nM in A375 cells; 100 nM in PC-3 cells
Quantified Difference
YM155 is 10-fold more potent in A375 cells; UC-112 retains activity in P-gp-overexpressing cells
Conditions
A375 and PC-3 cancer cell lines; Western blot analysis; 24-hour treatment
Why This Matters
UC-112 provides a balance of target selectivity and resistance-overcoming capability, making it the appropriate choice for studies where P-gp-mediated efflux would otherwise confound results with YM155.
Survivin SelectivityWestern BlotTarget Engagement
[1] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 3 and associated text. View Source
[2] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 3E. View Source
UC-112 Antiproliferative Activity Across Cancer Cell Lines: Benchmark IC50 Values
UC-112 demonstrates consistent antiproliferative activity across multiple human cancer cell lines. In vitro growth inhibition assays yield IC50 values of 1.9 ± 0.6 µM in A375 melanoma cells, 2.1 ± 0.3 µM in M14 melanoma cells, 3.2 ± 0.5 µM in P-gp-overexpressing M14/LCC6MDR1 cells, and 1.6 ± 1.0 µM in PC-3 prostate cancer cells [1]. The resistance index (M14/LCC6MDR1 IC50 divided by M14 IC50) is 1.5, confirming minimal loss of potency in the multidrug-resistant phenotype [2].
[1] Xiao M, et al. Design, synthesis and structure-activity relationship studies of novel survivin inhibitors with potent anti-proliferative properties. PLoS One. 2015;10(6):e0129807. Table 3. View Source
[2] Xiao M, et al. Design, synthesis and structure-activity relationship studies of novel survivin inhibitors with potent anti-proliferative properties. PLoS One. 2015;10(6):e0129807. Table 3. View Source
UC-112 Application Scenarios
Survivin-Mediated Apoptosis Mechanism Studies
For studies involving P-glycoprotein (P-gp)-overexpressing multidrug-resistant cancer models, UC-112 is the appropriate IAP inhibitor choice. Unlike YM155, which exhibits a resistance index exceeding 2900 and is a known P-gp substrate, UC-112 maintains comparable potency in resistant and sensitive cells with a resistance index of ~2 [1]. This property enables accurate assessment of survivin-targeted therapy in drug-resistant melanoma and prostate cancer models without efflux-mediated confounding.
Multidrug-Resistant Cancer Models
UC-112 provides a validated in vivo efficacy benchmark for selective survivin inhibition in melanoma xenograft models. As a single agent, UC-112 achieves dose-dependent tumor growth inhibition of 65.6% at 20 mg/kg and 95.2% at 40 mg/kg after 3 weeks of treatment [2]. This established dose-response relationship enables UC-112 to serve as a reference compound for comparative efficacy studies, combination therapy evaluation, or assessment of novel survivin-targeting agents.
In Vivo Target Validation in Xenograft Models
UC-112 serves as the foundational hit compound and reference standard for structure-activity relationship (SAR) studies targeting the oxyquinoline scaffold. Direct comparison between UC-112 (average GI50 = 2.2 µM) and optimized analogs such as 4g (average GI50 = 0.5 µM) provides a quantifiable benchmark for assessing structural modifications [3]. Procurement of UC-112 is essential for laboratories engaged in medicinal chemistry optimization of selective survivin inhibitors or novel IAP antagonists derived from this scaffold.
Medicinal Chemistry & Scaffold Optimization
UC-112 exhibits a distinct thermal shift signature (ΔTm = 0.3 ± 0.1 °C) compared to other IAP inhibitors such as LCL161 (ΔTm = 10.2 ± 0.3 °C) in DSF assays using the BIRC2 BIR3 domain [4]. This unique biophysical profile makes UC-112 a valuable tool compound for comparative target engagement studies, orthogonal binding mode validation, and development of chemical probes targeting the IAP family with alternative binding kinetics.
Application
Selection Property
Validation Focus
Survivin pathway mechanism studies
Survivin-selective downregulation at low-micromolar concentrations
Single-agent xenograft activity with reported target engagement
Tumor growth inhibition and IAP protein-level monitoring
Medicinal chemistry optimization
Tractable quinolin-8-ol scaffold with documented SAR trajectory
GI₅₀ improvement and survivin selectivity maintenance across analogs
[1] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 3E. View Source
[2] Wang J, et al. Discovery of novel second mitochondria-derived activator of caspase mimetics as selective inhibitor of apoptosis protein inhibitors. J Pharmacol Exp Ther. 2014;349(2):319-329. Figure 5. View Source
[3] Xiao M, et al. Design, synthesis and structure-activity relationship studies of novel survivin inhibitors with potent anti-proliferative properties. PLoS One. 2015;10(6):e0129807. View Source
[4] Schwalm MP, et al. A toolbox for the generation of chemical probes for baculovirus IAP repeat containing proteins. Front Cell Dev Biol. 2022;10:886537. Table 1. View Source
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